81-81-2

Warfarin

In Stock

• CAS RN:
• 81-81-2

• Formula:
• C19H16O4

• InChI:
• InChI=1S/C19H16O4/c1-12(20)11-15(13-7-3-2-4-8-13)17-18(21)14-9-5-6-10-16(14)23-19(17)22/h2-10,15,21H,11H2,1H3

• InChIKey:
• PJVWKTKQMONHTI-UHFFFAOYSA-N

• Vitamin K epoxide reductase inhibitor. Synthetic derivative of coumarin. Inhibitor ofCYP 2C9 when probed with diclofenac (IC50 = 21 μM). Anticoagulant effects. Active in vivo and in vitro.
  (±)-Warfarin is a vitamin K antagonist, a coumarin derivative, and a racemic mixture of (+)-warfarin and (–)-warfarin. It is an anticoagulant that interferes with interconversion of vitamin K and vitamin K epoxide and the role of vitamin K in carboxylation of several clotting cascade proteins, inhibiting the initiation of clotting. Formulations containing warfarin have been used to treat and prevent blood clots in atrial fibrillation, heart valve replacement, venous thrombosis, and pulmonary embolism.
  This product is provided as delivered and specified by the issuing Pharmacopoeia. All information provided in support of this product, including SDS and any product information leafl...

3,6-Dimethoxy-4-phenanthrenol

• CAS RN:
• 481-81-2

• Formula:
• C16H14O3

• InChI:
• InChI=1S/C16H14O3/c1-18-12-7-5-10-3-4-11-6-8-14(19-2)16(17)15(11)13(10)9-12/h3-9,17H,1-2H3

• InChIKey:
• GKDSKCYMUUXQLA-UHFFFAOYSA-N

• 3, 6-Dimethoxy-4-phenanthrenol, also known as alpha-thebaol, belongs to the class of organic compounds known as phenanthrols. Phenanthrols are compounds containing a phenanthrene (or its hydrogenated derivative) to which a hydroxyl group is attached. 3, 6-Dimethoxy-4-phenanthrenol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, 3, 6-dimethoxy-4-phenanthrenol is primarily located in the membrane (predicted from logP). Outside of the human body, 3, 6-dimethoxy-4-phenanthrenol can be found in opium poppy. This makes 3, 6-dimethoxy-4-phenanthrenol a potential biomarker for the consumption of this food product.

Ethyl (4-methylpiperidin-1-yl)acetate

In Stock

• CAS RN:
• 39981-81-2

• Formula:
• C10H19NO2

• InChI:
• InChI=1S/C10H19NO2/c1-3-13-10(12)8-11-6-4-9(2)5-7-11/h9H,3-8H2,1-2H3

• InChIKey:
• OBPOFJGNDOXHSS-UHFFFAOYSA-N

• Ethyl (4-methylpiperidin-1-yl)acetate is a useful research compound. Its molecular formula is C10H19NO2 and its molecular weight is 185.26 g/mol. The purity is usually 95%.

Methyl (2S-(2alpha,5alpha,6alpha(S*)))-6-(1-hydroxyethyl)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate

• CAS RN:
• 76581-81-2

• Formula:
• C11H17NO4S

• InChI:
• InChI=1S/C11H17NO4S/c1-5(13)6-8(14)12-7(10(15)16-4)11(2,3)17-9(6)12/h5-7,9,13H,1-4H3/t5?,6?,7-,9+/m0/s1

• InChIKey:
• JGFLFCWUPLHUDY-XDBMUJACSA-N

• Methyl (2S-(2alpha,5alpha,6alpha(S*)))-6-(1-hydroxyethyl)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate is a useful research compound. Its molecular formula is C11H17NO4S and its molecular weight is 259.32 g/mol. The purity is usually 95%.

m-Carborane-1-carboxylic Acid

In Stock

• CAS RN:
• 18581-81-2

• Formula:
• C₃H₁₂B₁₀O₂

• M-Carborane-1-carboxylic Acid, also known as M-Carborane-1-carboxylic Acid, is a useful research compound. Its molecular formula is C₃H₁₂B₁₀O₂ and its molecular weight is 188.24. The purity is usually 95%.

Nickel-62

In Stock

• CAS RN:
• 13981-81-2

• Formula:
• Ni

• InChI:
• InChI=1S/Ni/i1+3

• InChIKey:
• PXHVJJICTQNCMI-AKLPVKDBSA-N

• Nickel-62, also known as Nickel-62, is a useful research compound. Its molecular formula is Ni and its molecular weight is 61.928345 g/mol. The purity is usually 95%.

Benzenesulfonic acid, 4-C10-13-sec-alkyl derivs., sodium salts

Usually In Stock

• CAS RN:
• 68081-81-2

• Formula:
• C17H27NaO3S

• InChI:
• InChI=1S/C17H28O3S.Na/c1-3-5-6-7-8-9-10-15(4-2)16-11-13-17(14-12-16)21(18,19)20;/h11-15H,3-10H2,1-2H3,(H,18,19,20);/q;+1/p-1

• InChIKey:
• HUKUZKXWBQJYTO-UHFFFAOYSA-M

• Sodium alkylbenzenesulfonates appears as pale yellow thick liquid or solid with a faint detergent odor. Mixes with water. Soap bubbles may be produced. (USCG, 1999)

Methyl 3,5-di-O-(2,4-dichlorobenzyl)-D-ribofuranoside

In Stock

• CAS RN:
• 636581-81-2

• Formula:
• C20H20Cl4O5

• InChI:
• InChI=1S/C20H20Cl4O5/c1-26-20-18(25)19(28-9-12-3-5-14(22)7-16(12)24)17(29-20)10-27-8-11-2-4-13(21)6-15(11)23/h2-7,17-20,25H,8-10H2,1H3/t17-,18-,19-,20?/m1/s1

• InChIKey:
• BISWEUXISBNCCJ-SDWZKWEYSA-N

• Methyl 3,5-di-O-(2,4-dichlorobenzyl)-D-ribofuranoside is a useful research compound. Its molecular formula is C20H20Cl4O5 and its molecular weight is 482.2 g/mol. The purity is usually 95%.

1-Benzyl 2-methyl (2s)-2,3-dihydro-1h-pyrrole-1,2-dicarboxylate

In Stock

• CAS RN:
• 856781-81-2

• Formula:
• C14H15NO4

• InChI:
• InChI=1S/C14H15NO4/c1-18-13(16)12-8-5-9-15(12)14(17)19-10-11-6-3-2-4-7-11/h2-7,9,12H,8,10H2,1H3/t12-/m0/s1

• InChIKey:
• AVFGEGRRBQUROI-LBPRGKRZSA-N

• 1-Benzyl 2-methyl (2s)-2,3-dihydro-1h-pyrrole-1,2-dicarboxylate is a useful research compound. Its molecular formula is C14H15NO4 and its molecular weight is 261.27 g/mol. The purity is usually 95%.

N-(3-phenylpropyl)cyclopropanecarboxamide

• CAS RN:
• 495381-81-2

• Formula:
• C13H17NO

• InChI:
• InChI=1S/C13H17NO/c15-13(12-8-9-12)14-10-4-7-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2,(H,14,15)

• InChIKey:
• QMXJWCYAYZWVIW-UHFFFAOYSA-N

• N-(3-phenylpropyl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C13H17NO and its molecular weight is 203.28g/mol. The purity is usually 95%.

3',5'-Difluoro-3-(4-thiomethylphenyl)propiophenone

In Stock

• CAS RN:
• 898781-81-2

• Formula:
• C16H14F2OS

• InChI:
• InChI=1S/C16H14F2OS/c1-20-15-5-2-11(3-6-15)4-7-16(19)12-8-13(17)10-14(18)9-12/h2-3,5-6,8-10H,4,7H2,1H3

• InChIKey:
• NZADLCGCVJHJCJ-UHFFFAOYSA-N

• 3',5'-Difluoro-3-(4-thiomethylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14F2OS and its molecular weight is 292.3 g/mol. The purity is usually 95%.

1,3-Dioxolane-4-butanol, .beta.-methoxy-2,2-dimethyl-.alpha.-pentyl-.delta.-(phenylmethoxy)-, 4R-4R*

• CAS RN:
• 136781-81-2

• Formula:
• C22H36O5

• InChI:
• InChI=1S/C22H36O5/c1-5-6-8-13-18(23)19(24-4)14-20(21-16-26-22(2,3)27-21)25-15-17-11-9-7-10-12-17/h7,9-12,18-21,23H,5-6,8,13-16H2,1-4H3/t18-,19+,20-,21+/m0/s1

• InChIKey:
• CSEYSTSQDZMWAI-JSXRDJHFSA-N

• 1,3-Dioxolane-4-butanol, .beta.-methoxy-2,2-dimethyl-.alpha.-pentyl-.delta.-(phenylmethoxy)-, 4R-4R*, also known as 1,3-Dioxolane-4-butanol, .beta.-methoxy-2,2-dimethyl-.alpha.-pentyl-.delta.-(phenylmethoxy)-, 4R-4R*, is a useful research compound. Its molecular formula is C22H36O5 and its molecular weight is 380.525. The purity is usually 95%.

tert-butyl 1-(methylsulfonyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate

In Stock

• CAS RN:
• 1226781-81-2

• Formula:
• C11H17N3O4S

• InChI:
• InChI=1S/C11H17N3O4S/c1-11(2,3)18-10(15)13-6-8-5-12-14(9(8)7-13)19(4,16)17/h5H,6-7H2,1-4H3

• InChIKey:
• YQHMKJTVIUNLNL-UHFFFAOYSA-N

• Tert-butyl 1-(methylsulfonyl)-4,6-dihydropyrrolo[3,4-c]pyrazole-5(1H)-carboxylate is a useful research compound. Its molecular formula is C11H17N3O4S and its molecular weight is 287.34. The purity is usually 95%.

2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(3-fluoro-4-methylphenyl)acetamide

In Stock

• CAS RN:
• 1242981-81-2

• Formula:
• C22H17FN4O4

• InChI:
• InChI=1S/C22H17FN4O4/c1-13-2-4-15(9-16(13)23)24-21(28)11-26-6-7-27-18(22(26)29)10-17(25-27)14-3-5-19-20(8-14)31-12-30-19/h2-10H,11-12H2,1H3,(H,24,28)

• InChIKey:
• VCNZMKMDOLPXSC-UHFFFAOYSA-N

• 2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]-N-(3-fluoro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C22H17FN4O4 and its molecular weight is 420.4. The purity is usually 95%.

1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-3-((2-(piperidin-1-yl)pyrimidin-4-yl)methyl)urea

In Stock

• CAS RN:
• 1797081-81-2

• Formula:
• C19H23N5O3

• InChI:
• InChI=1S/C19H23N5O3/c25-19(23-14-4-5-16-17(12-14)27-11-10-26-16)21-13-15-6-7-20-18(22-15)24-8-2-1-3-9-24/h4-7,12H,1-3,8-11,13H2,(H2,21,23,25)

• InChIKey:
• FTOKLJZZAGRVJS-UHFFFAOYSA-N

• 1-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-3-((2-(piperidin-1-yl)pyrimidin-4-yl)methyl)urea is a useful research compound. Its molecular formula is C19H23N5O3 and its molecular weight is 369.425. The purity is usually 95%.

1-((1R,3s)-adamantan-1-yl)-3-(2-methoxy-2-(3-methoxyphenyl)ethyl)urea

In Stock

• CAS RN:
• 1797281-81-2

• Formula:
• C21H30N2O3

• InChI:
• InChI=1S/C21H30N2O3/c1-25-18-5-3-4-17(9-18)19(26-2)13-22-20(24)23-21-10-14-6-15(11-21)8-16(7-14)12-21/h3-5,9,14-16,19H,6-8,10-13H2,1-2H3,(H2,22,23,24)

• InChIKey:
• OGWPMJMJFYFTNS-UHFFFAOYSA-N

• 1-((1R,3s)-adamantan-1-yl)-3-(2-methoxy-2-(3-methoxyphenyl)ethyl)urea is a useful research compound. Its molecular formula is C21H30N2O3 and its molecular weight is 358.482. The purity is usually 95%.

4,5-Dibromo-2-fluorobenzyl chloride

In Stock

• CAS RN:
• 1807181-81-2

• Formula:
• C7H4Br2ClF

• InChI:
• InChI=1S/C7H4Br2ClF/c8-5-1-4(3-10)7(11)2-6(5)9/h1-2H,3H2

• InChIKey:
• QWULPTPILJVYTN-UHFFFAOYSA-N

• 4,5-Dibromo-2-fluorobenzyl chloride is a useful research compound. Its molecular formula is C7H4Br2ClF and its molecular weight is 302.36 g/mol. The purity is usually 95%.

N-((3-hydroxytetrahydrofuran-3-yl)methyl)-4-(trifluoromethyl)benzenesulfonamide

In Stock

• CAS RN:
• 1912881-81-2

• Formula:
• C12H14F3NO4S

• InChI:
• InChI=1S/C12H14F3NO4S/c13-12(14,15)9-1-3-10(4-2-9)21(18,19)16-7-11(17)5-6-20-8-11/h1-4,16-17H,5-8H2

• InChIKey:
• MGMHDFBYTDFNRN-UHFFFAOYSA-N

• N-((3-hydroxytetrahydrofuran-3-yl)methyl)-4-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C12H14F3NO4S and its molecular weight is 325.3. The purity is usually 95%.

4-Fluoropiperidine-1-carbonyl chloride

In Stock

• CAS RN:
• 2010981-81-2

• Formula:
• C6H9ClFNO

• InChI:
• InChI=1S/C6H9ClFNO/c7-6(10)9-3-1-5(8)2-4-9/h5H,1-4H2

• InChIKey:
• CRCWANXUYUKQSV-UHFFFAOYSA-N

• 4-Fluoropiperidine-1-carbonyl chloride is a useful research compound. Its molecular formula is C6H9ClFNO and its molecular weight is 165.59. The purity is usually 95%.

N-[(2-Piperidin-1-ylpyridin-3-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361681-81-2

• Formula:
• C20H28N4O2

• InChI:
• InChI=1S/C20H28N4O2/c1-2-18(25)23-13-8-16(9-14-23)20(26)22-15-17-7-6-10-21-19(17)24-11-4-3-5-12-24/h2,6-7,10,16H,1,3-5,8-9,11-15H2,(H,22,26)

• InChIKey:
• IORCVWUVKLQXNZ-UHFFFAOYSA-N

• N-[(2-Piperidin-1-ylpyridin-3-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H28N4O2 and its molecular weight is 356.47. The purity is usually 95%.